Cas no 14931-70-5 (5,7-Diacetamido-1,3-dimethyladamantane)

• Product Name: 5,7-Diacetamido-1,3-dimethyladamantane
• CAS No: 14931-70-5
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 4557423
• Update Time: 2025-10-05

5,7-Diacetamido-1,3-dimethyladamantane Chemical and Physical Properties

Names and Identifiers

• CBMicro_018423
• Oprea1_324219
• N-(3-acetamido-5,7-dimethyl-1-adamantyl)acetamide
• 1,3-dimethyl-5,7-diacetamidoadamantane
• 1,7-diacetamido-3,5-dimethyladamantane
• N,N'-(5,7-Dimethyladamantane-1,3-diyl)diacetamide
• 5,7-Diacetamido-1,3-dimethyladamantane

• Inchi： 1S/C16H26N2O2/c1-11(19)17-15-6-13(3)5-14(4,7-15)9-16(8-13,10-15)18-12(2)20/h5-10H2,1-4H3,(H,17,19)(H,18,20)
• InChI Key： MSQGNHPUFDAVHW-UHFFFAOYSA-N
• SMILES： O=C(C)NC12CC3(CC(C)(C1)CC(C)(C3)C2)NC(C)=O

Computed Properties

• Exact Mass: 278.199428076 g/mol
• Monoisotopic Mass: 278.199428076 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.2
• Molecular Weight: 278.39

Additional information on 5,7-Diacetamido-1,3-dimethyladamantane

5,7-Diacetamido-1,3-dimethyladamantane (CAS No. 14931-70-5): A Versatile Adamantane Derivative with Promising Applications

5,7-Diacetamido-1,3-dimethyladamantane (CAS No. 14931-70-5) is a highly specialized adamantane derivative that has garnered significant attention in pharmaceutical and materials science research. As a member of the adamantane-based compounds family, this unique molecule combines the structural rigidity of the adamantane core with strategically positioned functional groups, making it particularly valuable for drug development and advanced material applications.

The compound's molecular structure features two acetamido groups at positions 5 and 7, along with methyl groups at positions 1 and 3 of the adamantane skeleton. This specific substitution pattern contributes to its distinctive chemical properties and biological activity profile. Researchers have shown growing interest in 5,7-diacetamido adamantane derivatives due to their potential as building blocks for novel therapeutics and functional materials.

In pharmaceutical applications, 5,7-Diacetamido-1,3-dimethyladamantane serves as a valuable scaffold for drug design. The adamantane core provides exceptional metabolic stability, while the acetamido functional groups offer sites for further chemical modification. Recent studies suggest potential applications in neurological disorders, with particular interest in its ability to cross the blood-brain barrier—a property shared by many adamantane-containing drugs like amantadine and memantine.

The materials science community has explored 1,3-dimethyladamantane derivatives for their unique physical properties. The compound's rigid structure and functional groups make it suitable for creating advanced polymers with high thermal stability. Some researchers are investigating its potential in supramolecular chemistry applications, where its predictable three-dimensional structure could enable precise molecular recognition.

Current market trends show increasing demand for specialized adamantane-based intermediates, driven by the pharmaceutical industry's need for novel drug candidates. The global market for high-purity adamantane derivatives is projected to grow significantly, with 5,7-Diacetamido-1,3-dimethyladamantane positioned as a promising candidate for various therapeutic applications. This aligns with the growing interest in structure-activity relationship studies of adamantane compounds.

Synthetic approaches to 5,7-Diacetamido-1,3-dimethyladamantane typically involve multi-step procedures starting from commercially available adamantane precursors. The introduction of acetamido groups requires careful control of reaction conditions to ensure proper regioselectivity. Recent advancements in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact.

Analytical characterization of CAS 14931-70-5 involves various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics.

Storage and handling of 5,7-Diacetamido-1,3-dimethyladamantane require standard laboratory precautions. The compound should be kept in airtight containers protected from moisture and light, at controlled room temperature. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with any chemical substance.

Recent scientific literature highlights several emerging applications for diacetamido adamantane derivatives. These include potential uses in antiviral research, particularly in the development of broad-spectrum antiviral agents. The compound's structural features may offer advantages in targeting viral proteins while maintaining low cytotoxicity—a key consideration in modern antiviral drug discovery programs.

Quality control specifications for 5,7-Diacetamido-1,3-dimethyladamantane typically include purity assessments by HPLC, residual solvent analysis, and confirmation of structural identity. Pharmaceutical-grade material may require additional testing to meet stringent regulatory standards for drug development applications.

The future outlook for 14931-70-5 appears promising, with ongoing research exploring its potential in various therapeutic areas. Its unique combination of structural features makes it particularly interesting for medicinal chemistry applications targeting protein-protein interactions, where the adamantane scaffold can provide optimal spatial orientation of functional groups.

For researchers interested in adamantane chemistry, 5,7-Diacetamido-1,3-dimethyladamantane represents an intriguing compound with multiple potential applications. Its commercial availability from specialty chemical suppliers has facilitated broader investigation of its properties and potential uses across different scientific disciplines.

As the scientific community continues to explore the potential of functionalized adamantanes, compounds like 5,7-Diacetamido-1,3-dimethyladamantane are likely to play increasingly important roles in both pharmaceutical development and advanced materials science. The compound's unique structural features and demonstrated versatility ensure its place as a valuable tool in modern chemical research.